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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 16-Keto Aspergillimide, also known as SB202327, is a natural product isolated

from the fungus Aspergillus japonicus.[1] It is classified as an anthelmintic agent,

demonstrating activity against parasites such as Trichostrongylus colubriformis in in vitro

settings.[1][2] Its unique structure and biological activity make it a compound of interest for anti-

infective research and drug discovery.[3] These notes provide essential information on the

solubility and preparation of 16-Keto Aspergillimide for use in in vitro experiments.

I. Solubility Data
Proper solubilization is critical for achieving accurate and reproducible results in in vitro assays.

16-Keto Aspergillimide is a white solid with a molecular weight of 373.46 g/mol .[1] While

sparingly soluble in aqueous solutions, it can be effectively dissolved in common organic

solvents for the preparation of stock solutions. The following table summarizes the known

solubility data.
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Solvent
Reported
Concentration

Molar
Concentration
(Approx.)

Source

Dimethyl Sulfoxide

(DMSO)
10 mM 10 mM [3]

Ethanol 1 mg/mL ~2.68 mM [1]

Methanol 1 mg/mL ~2.68 mM [1]

Note: For most cell-based assays, DMSO is the preferred solvent due to its high solubilizing

power and compatibility with cell culture media at low final concentrations (typically ≤0.5%).

Researchers should always perform a vehicle control experiment to account for any effects of

the solvent on the experimental system.

II. Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution, which can be serially

diluted to achieve the desired final concentration for experiments.

Materials:

16-Keto Aspergillimide (MW: 373.46 g/mol )

Anhydrous/molecular grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile tips

Methodology:
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Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

16-Keto Aspergillimide needed:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 373.46 g/mol x 1000 mg/g = 3.73 mg

Weighing: Carefully weigh out 3.73 mg of 16-Keto Aspergillimide powder using an

analytical balance and place it into a sterile vial.

Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the compound.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term

stability.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the stock solution into culture medium for direct application

to cells.

Materials:

10 mM 16-Keto Aspergillimide stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile tubes and pipettes

Methodology:

Determine Final Concentration: Decide on the final concentration of 16-Keto Aspergillimide
required for your experiment (e.g., 10 µM).
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Serial Dilution (Recommended): To ensure accuracy and minimize pipetting errors, perform a

serial dilution.

Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting the 10 mM stock

1:10. Pipette 10 µL of the 10 mM stock into 90 µL of sterile culture medium.

Final Working Solution: Prepare the final 10 µM working solution by diluting the 1 mM

intermediate solution 1:100. For example, add 10 µL of the 1 mM solution to 990 µL of

culture medium to make 1 mL of the final working solution.

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the highest concentration of the test compound. For a 1:1000 final dilution (e.g.,

10 µM from a 10 mM stock), the final DMSO concentration will be 0.1%.

Application: Add the prepared working solutions and vehicle control to your cell cultures. Mix

gently by swirling the plate.

III. Visualized Workflows and Pathways
Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing 16-Keto Aspergillimide
for an in vitro experiment.
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Caption: Workflow for preparing 16-Keto Aspergillimide solutions.
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Hypothesized Signaling Pathway Context
While the specific molecular target and signaling pathway of 16-Keto Aspergillimide are not

well-defined in the provided search results, its origin from Aspergillus and its anti-infective

properties suggest a potential interaction with pathways crucial for pathogen survival or host-

pathogen interactions. Mycotoxins from Aspergillus species are known to interact with various

host cellular processes, including G-protein signaling and pathways controlling cell wall

integrity.[4][5] The diagram below represents a generalized view of how a fungal-derived

compound might disrupt pathogen processes or modulate host immune responses.
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Caption: Potential mechanisms of action for an anti-infective compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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